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Compound of Interest

Compound Name: Pdp-EA

Cat. No.: B609885 Get Quote

Essential Safety and Logistical Information for the Disposal of N-(2-hydroxyethyl)-2-(3-n-

pentadecylphenoxy)acetamide (Pdp-EA)

This document provides detailed procedural guidance for the safe and compliant disposal of

Pdp-EA, a synthetic phenoxyacyl-ethanolamide compound, within a laboratory setting.[1]

Adherence to these protocols is crucial for ensuring personnel safety, environmental protection,

and regulatory compliance.

Pre-Disposal Hazard Assessment
Before initiating disposal, it is imperative to conduct a thorough hazard assessment. Pdp-EA,

identified chemically as N-(2-hydroxyethyl)-2-(3-n-pentadecylphenoxy)acetamide, is an organic

compound.[1][2] While a specific Safety Data Sheet (SDS) for Pdp-EA is not readily available

in the public domain, its structure—comprising a long alkyl chain, a phenoxy group, and an

acetamide linkage—suggests it should be treated as a potentially hazardous chemical waste.

[1]

Key Considerations:

Chemical Compatibility: Avoid mixing Pdp-EA waste with incompatible materials. Store

separately from strong oxidizing agents, acids, and bases to prevent hazardous reactions.

Regulatory Status: All chemical waste must be managed in accordance with local, state, and

federal regulations, such as those established by the Environmental Protection Agency
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(EPA) under the Resource Conservation and Recovery Act (RCRA).[3]

Required Personal Protective Equipment (PPE)
All personnel handling Pdp-EA waste must wear appropriate PPE to minimize exposure risk.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Step-by-Step Disposal Procedure
The primary method for Pdp-EA disposal is through collection as hazardous chemical waste for

subsequent incineration by a licensed waste management facility. Do not discharge Pdp-EA
down the drain or dispose of it in regular trash.

Step 1: Waste Segregation and Collection

Collect Pdp-EA waste at the point of generation in a designated, compatible, and properly

labeled hazardous waste container.

Label the container clearly with "Hazardous Waste" and the full chemical name: "N-(2-

hydroxyethyl)-2-(3-n-pentadecylphenoxy)acetamide (Pdp-EA)".

If Pdp-EA is dissolved in a solvent, list the solvent and its approximate concentration on the

label. Given its structure, it is likely a non-halogenated organic waste stream.

Step 2: Container Management

Use a container made of a material chemically compatible with Pdp-EA.

Keep the waste container securely closed except when adding waste.

Store the container in a designated Satellite Accumulation Area (SAA) that is well-ventilated

and away from ignition sources.
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Step 3: Disposal of Empty Containers

A container that held Pdp-EA is considered "empty" only after all contents have been

removed using standard practices.

For acutely hazardous materials, triple rinsing with a suitable solvent is required; the rinsate

must be collected as hazardous waste. While Pdp-EA is not explicitly listed as acutely toxic,

adopting this best practice is recommended.

Collect the rinsate in the appropriate hazardous waste container.

Step 4: Arranging for Waste Pickup

Once the waste container is full or has reached its accumulation time limit, complete a

hazardous waste pickup request form as per your institution's Environmental Health & Safety

(EHS) guidelines.

Ensure all documentation is accurate and complete to facilitate proper transportation and

disposal by a licensed hazardous waste contractor.

Data Presentation: Pdp-EA Properties and Disposal
Parameters
The following table summarizes key information for Pdp-EA based on its chemical identity.

Quantitative disposal parameters are based on general hazardous waste guidelines in the

absence of a specific SDS.
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Parameter Value / Guideline Source

Chemical Name
N-(2-hydroxyethyl)-2-(3-n-

pentadecylphenoxy)acetamide

Molecular Formula C₂₅H₄₃NO₃

Waste Category
Non-halogenated Organic

Waste
Inferred

EPA Hazardous Waste Code

D001 (Ignitability) if in a

flammable solvent. Otherwise,

based on specific toxicity

characteristics not yet defined.

General

Recommended Container

Chemically resistant, leak-

proof container with a secure

lid.

Storage Location

Designated and labeled

Satellite Accumulation Area

(SAA).

Maximum Accumulation
Do not exceed 55 gallons in an

SAA.

Experimental Workflow & Disposal Pathway
The following diagrams illustrate the logical workflow for the proper disposal of Pdp-EA.
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Caption: Workflow for the safe collection and disposal of Pdp-EA waste.
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This guidance is intended to provide a framework for the safe handling and disposal of Pdp-
EA. Always consult your institution's specific EHS protocols and the relevant local and federal

regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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